2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(3-chlorophenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C22H21ClN2O6
• Molecular Weight: 444.9 g/mol
• IUPAC Name: [2-(4-ethoxycarbonylanilino)-2-oxoethyl] 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C22H21ClN2O6/c1-2-30-21(28)14-6-8-17(9-7-14)24-19(26)13-31-22(29)15-10-20(27)25(12-15)18-5-3-4-16(23)11-18/h3-9,11,15H,2,10,12-13H2,1H3,(H,24,26)
• InChI Key: JZZZGZYTEDEZTO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)COC(=O)C2CC(=O)N(C2)C3=CC(=CC=C3)Cl

Description

2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(3-chlorophenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as EACA or ethyl 2-(4-carbamoylphenylamino)-2-oxoacetate. It belongs to the class of pyrrolidinecarboxylates and has a molecular weight of 436.93 g/mol.

Mechanism of Action

The mechanism of action of EACA involves the inhibition of the enzyme urokinase-type plasminogen activator (uPA). This enzyme is involved in the breakdown of blood clots and is also associated with the growth and spread of cancer cells. By inhibiting uPA, EACA can prevent the formation of blood clots and inhibit the growth and spread of cancer cells.
Biochemical and Physiological Effects:
EACA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. EACA has also been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines. In addition, EACA has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using EACA in lab experiments is its relatively low cost and availability. EACA is also stable under normal laboratory conditions, making it easy to handle and store. However, one limitation of using EACA is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the study of EACA. One area of research is the development of new drugs based on the structure of EACA. Another area of research is the study of the potential use of EACA in the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of EACA and its potential applications in scientific research.

Synthesis Methods

The synthesis of EACA involves the reaction of ethyl 2-oxoacetate with 4-aminobenzoic acid ethyl ester in the presence of triethylamine. The resulting product is then treated with 3-chlorophenyl isocyanate to form the final compound.

Scientific Research Applications

EACA has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs for the treatment of various diseases. EACA has also been studied for its potential use in the treatment of Alzheimer's disease.